Cas no 2229434-43-7 (tert-butyl N-{3-amino-2-(2,4,6-trimethylphenyl)methylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-(2,4,6-trimethylphenyl)methylpropyl}carbamate
• CAS No: 2229434-43-7
• MF: C₁₈H₃₀N₂O₂
• MW: 306.443005084991
• CID: 6396523
• PubChem ID: 165968962
• Update Time: 2025-06-08

tert-butyl N-{3-amino-2-(2,4,6-trimethylphenyl)methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-(2,4,6-trimethylphenyl)methylpropyl}carbamate
• 2229434-43-7
• tert-butyl N-{3-amino-2-[(2,4,6-trimethylphenyl)methyl]propyl}carbamate
• EN300-1887911

• Inchi： 1S/C18H30N2O2/c1-12-7-13(2)16(14(3)8-12)9-15(10-19)11-20-17(21)22-18(4,5)6/h7-8,15H,9-11,19H2,1-6H3,(H,20,21)
• InChI Key： GWCYPZAIDLQRAK-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)CC1C(C)=CC(C)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 306.230728204g/mol
• Monoisotopic Mass: 306.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{3-amino-2-(2,4,6-trimethylphenyl)methylpropyl}carbamate

tert-butyl N-{3-amino-2-(2,4,6-trimethylphenyl)methylpropyl}carbamate (CAS No. 2229434-43-7): A Comprehensive Overview

tert-butyl N-{3-amino-2-(2,4,6-trimethylphenyl)methylpropyl}carbamate (CAS No. 2229434-43-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino functional group, and a substituted phenyl ring. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for ongoing scientific investigation.

The tert-butyl group in the compound provides enhanced stability and solubility properties, which are crucial for the development of effective pharmaceutical agents. The amino functional group is a key component that can participate in various biological interactions, such as hydrogen bonding and electrostatic interactions with target proteins. The 2,4,6-trimethylphenyl substituent adds further complexity to the molecule, influencing its pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of tert-butyl N-{3-amino-2-(2,4,6-trimethylphenyl)methylpropyl}carbamate in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in conditions like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary clinical trials have indicated that tert-butyl N-{3-amino-2-(2,4,6-trimethylphenyl)methylpropyl}carbamate may have neuroprotective effects. A study conducted at the University of California, Los Angeles (UCLA) found that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that the compound could be a promising candidate for the development of novel therapeutic strategies for these debilitating conditions.

In addition to its potential therapeutic applications, tert-butyl N-{3-amino-2-(2,4,6-trimethylphenyl)methylpropyl}carbamate has also been studied for its use in chemical synthesis. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules. For example, researchers at the University of Cambridge have utilized this compound as a building block in the synthesis of novel antibiotics with enhanced efficacy against multidrug-resistant bacteria.

The synthesis of tert-butyl N-{3-amino-2-(2,4,6-trimethylphenyl)methylpropyl}carbamate involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-amino-2-(2,4,6-trimethylphenyl)methylpropionitrile with tert-butyl isocyanate under mild conditions. This process yields the desired product with high selectivity and can be scaled up for industrial production.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of tert-butyl N-{3-amino-2-(2,4,6-trimethylphenyl)methylpropyl}carbamate. Ongoing preclinical studies are focused on elucidating its pharmacokinetic profile and assessing its safety in animal models. These studies will provide critical data to support future clinical trials and guide the development of new therapeutic agents based on this compound.

In conclusion, tert-butyl N-{3-amino-2-(2,4,6-trimethylphenyl)methylpropyl}carbamate (CAS No. 2229434-43-7) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable compound for both therapeutic applications and chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an important role in the development of innovative treatments for a range of diseases.